Cas no 1250485-32-5 (5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl-
• CAS No: 1250485-32-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5273608
• Update Time: 2025-10-28

5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-4-propylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl-

• Inchi： 1S/C10H14N2O3/c1-3-4-8-7(10(13)14)5-11-9(12-8)6-15-2/h5H,3-4,6H2,1-2H3,(H,13,14)
• InChI Key： SJEWCRQIIJUYBW-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC=C(C(=O)O)C(CCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 0.6
• Topological Polar Surface Area: 72.3

Additional information on 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl-

Introduction to 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- (CAS No. 1250485-32-5)

5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- (CAS No. 1250485-32-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a methoxymethyl group at the 2-position and a propyl group at the 4-position. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- (CAS No. 1250485-32-5) can be represented as follows:

The presence of the carboxylic acid group at the 5-position provides this compound with acidic properties, which are essential for its use in various chemical reactions and biological processes. The methoxymethyl and propyl substituents enhance the compound's lipophilicity, which is crucial for its ability to cross cell membranes and interact with biological targets.

In recent years, significant advancements have been made in understanding the potential applications of 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl-. One of the most promising areas of research involves its use as a precursor in the synthesis of novel antiviral agents. Studies have shown that pyrimidine derivatives with similar structural features exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The methoxymethyl and propyl groups in this compound are believed to play a critical role in enhancing its antiviral efficacy by improving its binding affinity to viral enzymes.

Beyond antiviral applications, 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- has also shown promise in the development of anticancer drugs. Research has demonstrated that certain pyrimidine derivatives can selectively inhibit cancer cell proliferation by interfering with key cellular processes such as DNA replication and protein synthesis. The unique structural characteristics of this compound make it an attractive candidate for further investigation in this area.

In addition to its potential therapeutic applications, 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- has been studied for its use in agrochemicals. Pyrimidine derivatives are known for their ability to modulate plant growth and development, and this compound may have similar properties. Preliminary studies have indicated that it could be used as a plant growth regulator or as an active ingredient in herbicides.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate protecting groups to prevent unwanted side reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for both industrial and academic researchers.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-(methoxymethyl)-4-propyl- (CAS No. 1250485-32-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features make it a valuable tool for scientists working on the development of new drugs and agrochemical products. As research in these areas continues to advance, it is likely that new and exciting applications for this compound will be discovered.